Cas no 104272-77-7 (3-amino-4-phenoxy-Benzenesulfonamide)

• Product Name: 3-amino-4-phenoxy-Benzenesulfonamide
• CAS No: 104272-77-7
• MF: C₁₂H₁₂N₂O₃S
• MW: 264.3003
• MDL: MFCD28128842
• CID: 2113412
• PubChem ID: 13514839
• Update Time: 2025-11-02

3-amino-4-phenoxy-Benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-4-phenoxyBenzenesulfonamide
• Benzenesulfonamide, 3-amino-4-phenoxy-
• 3-amino-4-phenoxybenzene-1-sulfonamide
• 104272-77-7
• AS-63520
• DA-24274
• AKOS022666235
• A11851
• SCHEMBL15067774
• 3-amino-4-phenoxy-Benzenesulfonamide

• MDL： MFCD28128842
• Inchi： 1S/C12H12N2O3S/c13-11-8-10(18(14,15)16)6-7-12(11)17-9-4-2-1-3-5-9/h1-8H,13H2,(H2,14,15,16)
• InChI Key： DDJNTNSYBPJURZ-UHFFFAOYSA-N
• SMILES： S(C1C([H])=C([H])C(=C(C=1[H])N([H])[H])OC1C([H])=C([H])C([H])=C([H])C=1[H])(N([H])[H])(=O)=O

Computed Properties

• Exact Mass: 264.05686342g/mol
• Monoisotopic Mass: 264.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104
• XLogP3: 1.3

Additional information on 3-amino-4-phenoxy-Benzenesulfonamide

Recent Advances in the Study of 3-amino-4-phenoxy-Benzenesulfonamide (CAS: 104272-77-7): A Promising Sulfonamide Derivative

3-amino-4-phenoxy-Benzenesulfonamide (CAS: 104272-77-7) is a sulfonamide derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. Sulfonamides, as a class of compounds, have long been recognized for their broad-spectrum biological activities, including antibacterial, antifungal, and anticancer properties. The unique structural features of 3-amino-4-phenoxy-Benzenesulfonamide, characterized by the presence of an amino group and a phenoxy substituent on the benzene ring, contribute to its distinct pharmacological profile and make it a promising candidate for further investigation.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activities of 3-amino-4-phenoxy-Benzenesulfonamide. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects against carbonic anhydrase isoforms, particularly CA IX and CA XII, which are overexpressed in various cancer types. The researchers employed X-ray crystallography to determine the binding mode of 3-amino-4-phenoxy-Benzenesulfonamide within the active site of CA IX, revealing key interactions with zinc-coordinated water molecules and hydrophobic residues. These findings provide valuable insights for the design of more selective CA inhibitors for cancer therapy.

In addition to its anticancer potential, 3-amino-4-phenoxy-Benzenesulfonamide has shown promising results in antimicrobial applications. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited significant activity against drug-resistant strains of Staphylococcus aureus and Escherichia coli. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and interfere with essential metabolic pathways. Structure-activity relationship (SAR) studies highlighted the importance of the phenoxy group for maintaining antimicrobial efficacy while reducing cytotoxicity against mammalian cells.

The pharmacokinetic properties of 3-amino-4-phenoxy-Benzenesulfonamide have also been investigated in recent preclinical studies. A 2023 publication in European Journal of Pharmaceutical Sciences described the compound's favorable absorption and distribution characteristics in rodent models, with good oral bioavailability and tissue penetration. However, the study also noted rapid metabolism via hepatic glucuronidation, suggesting that structural modifications may be necessary to improve metabolic stability for clinical applications.

From a synthetic chemistry perspective, novel routes for the preparation of 3-amino-4-phenoxy-Benzenesulfonamide have been developed to improve yield and purity. A 2024 paper in Organic Process Research & Development presented a scalable, green chemistry approach using continuous flow technology, which reduced reaction times and improved atom economy compared to traditional batch methods. This advancement is particularly significant for potential large-scale production of the compound and its derivatives.

Looking forward, researchers are exploring the potential of 3-amino-4-phenoxy-Benzenesulfonamide as a scaffold for the development of multitarget drugs. Computational studies published in early 2024 suggest that strategic modifications to the core structure could yield compounds with simultaneous activity against multiple disease-relevant targets, including inflammatory mediators and neurodegenerative disease markers. These findings open new avenues for the development of innovative therapeutic agents based on this sulfonamide derivative.

In conclusion, 3-amino-4-phenoxy-Benzenesulfonamide (CAS: 104272-77-7) represents a versatile chemical entity with diverse pharmacological potential. Recent studies have significantly advanced our understanding of its mechanism of action, biological activities, and synthetic accessibility. While challenges remain in optimizing its pharmacokinetic profile and target selectivity, the compound continues to serve as an important lead structure for drug discovery efforts across multiple therapeutic areas.